Cas no 2624417-68-9 (3-​Pyridinecarboxamide, 5-​chloro-​N-​cyclopropyl-​6-​methoxy-)

• Product Name: 3-​Pyridinecarboxamide, 5-​chloro-​N-​cyclopropyl-​6-​methoxy-
• CAS No: 2624417-68-9
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.66
• CID: 5077312
• Update Time: 2025-05-26

3-​Pyridinecarboxamide, 5-​chloro-​N-​cyclopropyl-​6-​methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-​Pyridinecarboxamide, 5-​chloro-​N-​cyclopropyl-​6-​methoxy-

• Inchi： 1S/C10H11ClN2O2/c1-15-10-8(11)4-6(5-12-10)9(14)13-7-2-3-7/h4-5,7H,2-3H2,1H3,(H,13,14)
• InChI Key： JZGLTZPMXXMNAW-UHFFFAOYSA-N
• SMILES： C1C(=CN=C(OC)C=1Cl)C(NC1CC1)=O

Additional information on 3-​Pyridinecarboxamide, 5-​chloro-​N-​cyclopropyl-​6-​methoxy-

Introduction to 3-Pyridinecarboxamide, 5-chloro-N-cyclopropyl-6-methoxy- (CAS No. 2624417-68-9)

3-Pyridinecarboxamide, 5-chloro-N-cyclopropyl-6-methoxy-, identified by its CAS number 2624417-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a chloro substituent at the 5-position, a cyclopropyl group at the N-position, and a methoxy group at the 6-position, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 3-Pyridinecarboxamide, 5-chloro-N-cyclopropyl-6-methoxy- involve advanced organic synthesis techniques that are critical for producing complex molecular structures with high precision. The chloro substituent enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack, which is a key factor in drug design and development. Similarly, the cyclopropyl group introduces steric hindrance, which can influence the compound's binding affinity to biological targets. The methoxy group, on the other hand, provides hydrophilicity and can affect metabolic stability.

In recent years, there has been a growing interest in developing novel small molecules that target various diseases, including cancer and infectious disorders. 3-Pyridinecarboxamide, 5-chloro-N-cyclopropyl-6-methoxy- has been investigated for its potential role in modulating biological pathways associated with these conditions. For instance, studies have suggested that pyridine derivatives can interact with enzymes and receptors involved in cell proliferation and apoptosis. The specific arrangement of functional groups in this compound may enable it to interfere with key signaling pathways that are dysregulated in disease states.

One of the most compelling aspects of 3-Pyridinecarboxamide, 5-chloro-N-cyclopropyl-6-methoxy- is its versatility in drug discovery. Researchers have explored its derivatives as leads for developing new therapeutic agents. The structural motif present in this compound has been found to be conducive for designing molecules with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Additionally, the presence of multiple substituents provides opportunities for fine-tuning the compound's activity through structural modifications.

The pharmacological profile of 3-Pyridinecarboxamide, 5-chloro-N-cyclopropyl-6-methoxy- has been studied in various preclinical models. Preliminary findings indicate that this compound exhibits promising activity against certain types of cancer cells by inhibiting specific kinases or transcription factors. Moreover, its ability to cross cell membranes suggests potential applications in treating intracellularly mediated diseases. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 3-Pyridinecarboxamide, 5-chloro-N-cyclopropyl-6-methoxy-. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have helped researchers identify key binding sites and optimize the compound's structure for better efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The synthesis of 3-Pyridinecarboxamide, 5-chloro-N-cyclopropyl-6-methoxy- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the chloro and cyclopropyl groups, followed by functional group transformations such as methylation to achieve the desired methoxy substitution. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

In conclusion,3-Pyridinecarboxamide, 5-chloro-N-cyclopropyl-6-methoxy- (CAS No. 2624417-68-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new insights into its pharmacological properties and mechanisms of action, which will likely contribute to advancements in drug development over the coming years.